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Compound of Interest

Compound Name: Dapoa

Cat. No.: B2885545 Get Quote

A Note on Terminology: The query for "Dapoa" did not yield information on a specific

therapeutic agent with a well-documented mechanism of action. However, it is highly probable

that this was a misspelling of "Dapa," a common abbreviation for Dapagliflozin. Dapagliflozin is

a well-researched medication with a complex and multifaceted mechanism of action. This guide

will, therefore, focus on Dapagliflozin to provide a comprehensive and technically detailed

response.

Introduction to Dapagliflozin
Dapagliflozin is an orally administered, highly selective inhibitor of the sodium-glucose

cotransporter 2 (SGLT2).[1][2] Initially developed for the management of type 2 diabetes

mellitus, its therapeutic applications have expanded to include heart failure and chronic kidney

disease, even in non-diabetic patients.[3] Its mechanism of action extends beyond simple

glucose lowering, encompassing a range of hemodynamic, metabolic, and cellular effects that

contribute to its cardiovascular and renal protective benefits.[3][4]

Primary Mechanism of Action: SGLT2 Inhibition
The principal mechanism of action of Dapagliflozin is the inhibition of SGLT2 in the proximal

convoluted tubules of the kidneys.[1][2] SGLT2 is responsible for approximately 90% of glucose

reabsorption from the glomerular filtrate back into the bloodstream.[1] By selectively blocking

this transporter, Dapagliflozin promotes the excretion of glucose in the urine (glycosuria),

thereby lowering blood glucose levels in an insulin-independent manner.[2][3] This primary
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action also leads to a mild osmotic diuresis and natriuresis (excretion of sodium), which are

foundational to its broader systemic effects.[3][5]

Signaling Pathways Modulated by Dapagliflozin
Recent research has elucidated that the benefits of Dapagliflozin extend beyond SGLT2

inhibition and involve the modulation of several key intracellular signaling pathways.

HIF-2α Signaling Pathway in Arrhythmogenic
Cardiomyopathy
In the context of arrhythmogenic cardiomyopathy, Dapagliflozin has been shown to attenuate

cardiac fibrosis and inflammation by reverting the Hypoxia-Inducible Factor-2α (HIF-2α)

signaling pathway.[6] This effect appears to be independent of its glucose-lowering action and

suggests a direct cardioprotective role.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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